
Technical Grade Zeta-Cypermethrin: A
Comprehensive Physicochemical Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zeta-cypermethrin

Cat. No.: B1354587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of technical grade zeta-cypermethrin. The information is presented to support

research, development, and quality control activities involving this active ingredient. All

quantitative data are summarized in structured tables for ease of comparison, and

methodologies for key experiments are outlined.

Zeta-cypermethrin is a synthetic pyrethroid insecticide, acting as a potent neurotoxin in

insects through contact and ingestion.[1] It is a specific isomeric mixture of cypermethrin,

enriched with the most biologically active stereoisomers.[2] The technical grade material is a

complex mixture, and understanding its physicochemical properties is crucial for formulation

development, toxicological studies, and regulatory compliance.

Physical Properties of Technical Grade Zeta-
Cypermethrin
The physical characteristics of technical grade zeta-cypermethrin are summarized in the table

below. These properties are fundamental to its handling, storage, and formulation.
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Property Value Conditions Reference(s)

Appearance

Light yellow liquid to

viscous liquid/semi-

solid

Ambient Temperature [3][4]

Odor
Odorless to

characteristic aromatic
- [3][5]

Melting Point/Freezing

Point
-3 °C - [2]

Boiling Point
Decomposes at 220

°C
- [6]

Density 1.01 ± 0.05 g/cm³ 20 °C [5]

Vapor Pressure
2.53 x 10⁻⁷ Pa (1.9 x

10⁻⁹ mmHg)
25 °C [2]

Flash Point 104.4 °C / 220 °F - [3]

Chemical Properties of Technical Grade Zeta-
Cypermethrin
The chemical properties of zeta-cypermethrin dictate its reactivity, stability, and environmental

fate. Key chemical data are presented in the following table.
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Property Value Conditions Reference(s)

Molecular Formula C₂₂H₁₉Cl₂NO₃ - [7]

Molecular Weight 416.3 g/mol - [7]

Water Solubility 0.039 - 0.05 mg/L 20 °C, pH 7 [1][2]

Solubility in Organic

Solvents

Soluble in methanol,

acetone,

cyclohexanone, and

xylene.

20-25 °C [8][9]

Octanol-Water

Partition Coefficient

(log P)

5.0 - 6.6 pH 7, 20-24 °C [2][10]

Hydrolysis Stability

Stable at pH 3-7;

readily hydrolyzed

under basic conditions

(pH 9).

- [11][12]

Isomer Ratio

(cis/trans)

Typically in the range

of 45/55 to 55/45
- [2][13]

Experimental Protocols
The determination of the physicochemical properties of chemical substances is governed by

standardized international guidelines. The following are summaries of the recommended

protocols for the key properties of zeta-cypermethrin.

Melting Point/Melting Range (OECD Guideline 102)
This guideline describes several methods for determining the melting point of a substance.[1]

[6][14] For a substance like zeta-cypermethrin, which has a low melting point and can be a

viscous liquid at room temperature, the following methods are applicable:

Capillary Method: A small amount of the substance is introduced into a capillary tube and

heated in a controlled manner in a liquid bath or a metal block. The temperature range over

which the substance melts is observed.
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Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These

thermoanalytical techniques measure the difference in the amount of heat required to

increase the temperature of a sample and a reference. A peak in the DSC or DTA curve

indicates the melting point.

Vapor Pressure (OECD Guideline 104)
This guideline provides various methods for determining the vapor pressure of a substance.[4]

[12][15][16] Given the low volatility of zeta-cypermethrin, the following methods are suitable:

Gas Saturation Method: A stream of inert gas is passed through or over the substance at a

known flow rate, becoming saturated with its vapor. The amount of substance transported by

the gas is determined, and the vapor pressure is calculated.

Effusion Method (Knudsen Cell): The substance is placed in a container with a small orifice

(Knudsen cell). The rate of mass loss due to effusion of the vapor into a vacuum is

measured, from which the vapor pressure can be derived.

Water Solubility (OECD Guideline 105)
This guideline details methods for determining the solubility of substances in water.[2][3][7][8]

[10] For a substance with low water solubility like zeta-cypermethrin, the following methods

are recommended:

Column Elution Method: A column is packed with an inert support material coated with the

test substance. Water is passed through the column at a slow, constant rate. The

concentration of the substance in the eluate is measured until it becomes constant, which

represents the water solubility.

Flask Method: An excess amount of the substance is agitated in water at a constant

temperature for a sufficient period to reach equilibrium. The solution is then centrifuged or

filtered, and the concentration of the substance in the aqueous phase is determined.

Octanol-Water Partition Coefficient (OECD Guidelines
107, 117, 123)
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The n-octanol/water partition coefficient (Kow or Pow) is a measure of a chemical's lipophilicity.

[5][17][18][19]

Shake Flask Method (OECD 107): A solution of the substance in either n-octanol or water is

shaken with the other immiscible solvent until equilibrium is reached. The concentrations of

the substance in both phases are then measured. This method is suitable for log P values

between -2 and 4.

HPLC Method (OECD 117): This method estimates the log P value based on the retention

time of the substance on a reverse-phase high-performance liquid chromatography (HPLC)

column. It is a rapid method suitable for log P values in the range of 0 to 6.

Slow-Stirring Method (OECD 123): This method is designed for substances with high log P

values (>4) and avoids the formation of microdroplets that can interfere with the

measurement. The two phases are stirred slowly for an extended period to reach equilibrium

before the concentrations are determined.

Analysis of Technical Grade Material (CIPAC Methods)
The Collaborative International Pesticides Analytical Council (CIPAC) provides internationally

recognized methods for the analysis of pesticides. For technical grade zeta-cypermethrin, the

following analytical determinations are crucial:

Purity and Isomer Ratio: The determination of zeta-cypermethrin content and the ratio of its

stereoisomers in the technical material is typically performed using High-Performance Liquid

Chromatography (HPLC).[9][20][21] A normal phase HPLC method on a silica gel column

can separate and quantify the different diastereomers.[9] Gas Chromatography (GC) with a

flame ionization detector (FID) or an electron capture detector (ECD) can also be used to

determine the total cypermethrin content.[22][23][24]

Identity Tests: The identity of the active ingredient can be confirmed by comparing the

retention time of the main peak in the sample chromatogram with that of a certified reference

standard.[25] Spectroscopic methods such as infrared (IR) spectroscopy can also be used

for identity confirmation.
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Logical Workflow for Quality Control of Technical
Grade Zeta-Cypermethrin
The following diagram illustrates a typical workflow for the quality control analysis of a batch of

technical grade zeta-cypermethrin.

Caption: Quality control workflow for technical grade zeta-cypermethrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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